Cas no 2694732-62-0 (tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate)

• Product Name: tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate
• CAS No: 2694732-62-0
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5613727
• PubChem ID: 165947791
• Update Time: 2025-05-26

tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate
• EN300-33050683
• 2694732-62-0

• Inchi： 1S/C13H16N2O4/c1-13(2,3)19-11(16)14-8-5-6-10-9(7-8)15(4)12(17)18-10/h5-7H,1-4H3,(H,14,16)
• InChI Key： DVFOAYVODHMDEK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)N(C)C(=O)O2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate (CAS No. 2694732-62-0)

The compound tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate (CAS No. 2694732-62-0) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a benzoxazole core and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for heterocyclic compounds like tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate has surged, driven by advancements in medicinal chemistry. The benzoxazole scaffold is known for its versatility, often appearing in molecules with antimicrobial, anti-inflammatory, and anticancer properties. This compound’s carbamate group further enhances its stability and bioavailability, making it a preferred choice for synthetic applications. As the pharmaceutical industry explores novel small-molecule therapeutics, this compound’s relevance continues to grow.

One of the key trends in organic synthesis is the focus on sustainable methodologies and green chemistry. Researchers are investigating eco-friendly routes to synthesize tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate, minimizing waste and hazardous byproducts. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Additionally, the compound’s potential applications in crop protection and agrochemical formulations have sparked interest among agrochemical companies seeking safer and more efficient solutions.

The structural features of tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate also make it a subject of computational chemistry studies. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses are being employed to predict its interactions with biological targets. Such in silico approaches accelerate the identification of promising candidates for further experimental validation, reducing time and costs in drug development pipelines.

Another area of interest is the compound’s role in peptide mimetics and protease inhibitors. The benzoxazole ring can mimic peptide bonds, enabling the design of molecules that interfere with enzymatic processes. This has implications for treating diseases like diabetes and viral infections, where protease activity plays a critical role. As the search for novel therapeutics intensifies, tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate is poised to contribute to breakthroughs in these fields.

From a commercial perspective, the availability of high-purity tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate is crucial for reproducibility in research. Suppliers and manufacturers are investing in advanced purification techniques to meet the stringent requirements of academic and industrial laboratories. Quality control measures, such as HPLC and NMR spectroscopy, ensure the compound’s consistency and reliability in experimental settings.

In conclusion, tert-butyl N-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbamate (CAS No. 2694732-62-0) represents a multifaceted compound with broad applications in drug discovery, agrochemicals, and materials science. Its unique structural attributes and compatibility with modern synthetic strategies underscore its importance in contemporary research. As scientific inquiry evolves, this compound is likely to remain at the forefront of innovation, addressing pressing challenges in health and sustainability.